(2-Amino-ethyl)-propyl-carbamic acid tert-butyl ester
Overview
Description
“(2-Amino-ethyl)-propyl-carbamic acid tert-butyl ester” is a unique chemical compound with the empirical formula C10H22N2O2 . It has a molecular weight of 202.29 . The compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
- SMILES string: CCCN(CCN)C(=O)OC©©C
- InChI: 1S/C10H22N2O2/c1-5-7-12(8-6-11)9(13)14-10(2,3)4/h5-8,11H2,1-4H3
- InChI key: XQUOSTRRFPZQLE-UHFFFAOYSA-N
Physical And Chemical Properties Analysis
Scientific Research Applications
Organic Chemistry Research
The compound can be used in organic chemistry research, particularly in the study of carbamates . Carbamates are organic compounds derived from carbamic acid and are used in a variety of applications, including as pesticides, fungicides, and pharmaceuticals .
Amino Acid Derivatization
The compound can be used in the derivatization of amino acids . In order to modify amino acids, the C-terminus carboxylic acid usually needs to be protected, typically as a methyl ester . This compound could potentially be used as a protecting group in these reactions .
Green Chemistry
The compound could potentially be used in green chemistry applications . For example, it could be used in the development of greener, more efficient methods for the hydrolysis of esters .
Medicinal Chemistry
In medicinal chemistry, the compound could be used in the synthesis of new drugs . The carbamate group is a common feature in many pharmaceuticals, and this compound could potentially be used as a building block in the synthesis of new drug molecules .
Solid-Phase Peptide Synthesis (SPPS)
The compound could potentially be used in solid-phase peptide synthesis (SPPS) . SPPS is a method used to synthesize peptides and proteins, and this compound could potentially be used as a protecting group in these reactions .
Biochemistry
In biochemistry, the compound could be used in the study of protein structure and function . The carbamate group can form hydrogen bonds with other groups, which can influence the structure and function of proteins .
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-(2-aminoethyl)-N-propylcarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2O2/c1-5-7-12(8-6-11)9(13)14-10(2,3)4/h5-8,11H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQUOSTRRFPZQLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCN)C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10565519 |
Source
|
| Record name | tert-Butyl (2-aminoethyl)propylcarbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10565519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Amino-ethyl)-propyl-carbamic acid tert-butyl ester | |
CAS RN |
105628-64-6 |
Source
|
| Record name | tert-Butyl (2-aminoethyl)propylcarbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10565519 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl N-(2-aminoethyl)-N-propylcarbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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